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Compound of Interest

Compound Name: CDK inhibitor II

Cat. No.: B12457649

Get Quote

CAS 222035-13-4 (CDK2-Selective) vs. CAS 1269815-
17-9 (CDK9-Selective)[1]
Executive Summary
Warning: Nomenclature Hazard. In the catalog landscape of kinase inhibitors, the designation

"CDK Inhibitor II" is non-standardized and highly context-dependent. This guide resolves the

critical confusion between two distinct compounds often sold under similar generic names but

possessing radically different biological targets and mechanisms.

CAS 222035-13-4 (often "Cdk2 Inhibitor II" or "Compound 3") is an Indolinone-based

Sulfonamide that selectively targets CDK2, arresting cells at the G1/S transition.[1]

CAS 1269815-17-9 (often "CDK-IN-2") is an Aminopyridine-based carboxamide that targets

CDK9, inhibiting transcriptional elongation and RNA Polymerase II phosphorylation.[1]

Using the wrong isomer or CAS number will result in catastrophic experimental failure: one

stops the cell cycle, the other shuts down global transcription.[1]

Part 1: Chemical & Mechanistic Divergence[1]
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The following table contrasts the physicochemical properties and primary biological targets of

both compounds.

Feature
CAS 222035-13-4 (CDK2
Inhibitor)

CAS 1269815-17-9 (CDK9
Inhibitor)

Primary Target CDK2 (IC₅₀ ~60 nM) CDK9 (IC₅₀ < 8 nM)

Chemical Class Indolinone Sulfonamide Aminopyridine Carboxamide

IUPAC Name

4-[2-(5-bromo-2-oxoindol-3-

yl)hydrazinyl]benzenesulfonam

ide

(3R)-N-[5-chloro-4-(5-fluoro-2-

methoxyphenyl)pyridin-2-

yl]piperidine-3-carboxamide

Mechanism
ATP-competitive inhibition at

the G1/S checkpoint.[1]

Inhibition of P-TEFb complex;

blocks RNAPII CTD

phosphorylation.[1]

Key Phenotype
G1 Arrest: Prevents Rb

phosphorylation.[1]

Apoptosis: Rapid loss of Mcl-

1/XIAP due to transcriptional

pause.[1]

Solubility
DMSO (up to 100 mM).[1] Poor

aqueous solubility.[1]
DMSO (up to 50 mM).[1]

Molecular Weight 395.23 g/mol 363.81 g/mol

Mechanistic Pathway Visualization
The diagram below illustrates the divergent signaling nodes targeted by these two inhibitors.
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Figure 1: Divergent signaling cascades.[1] CAS 222035-13-4 acts on the cell cycle machinery

(left), while CAS 1269815-17-9 acts on the transcriptional machinery (right).[1]

Part 2: Experimental Application Guide
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When to Use CAS 222035-13-4 (CDK2 Inhibitor)
Use this compound when your objective is cell cycle synchronization or studying the G1/S

restriction point.[1] It is a classic "tool compound" often used to replace serum starvation, which

can be stressful to sensitive cell lines.[1]

Protocol: G1/S Synchronization (Adherent Cells)

Seeding: Plate cells (e.g., HeLa or U2OS) at 40-50% confluence.[1]

Preparation: Reconstitute CAS 222035-13-4 in anhydrous DMSO to 10 mM stock. Store at

-20°C.

Treatment: Dilute stock into fresh media to a final concentration of 2-5 µM.

Note: Higher concentrations (>10 µM) lose selectivity and may inhibit CDK1, causing

G2/M arrest.[1]

Incubation: Incubate for 18-24 hours (approx. 1 cell cycle length).

Release: Wash cells 2x with warm PBS and add inhibitor-free media.[1]

Validation: Harvest cells at T=0, T=4, and T=8 hours post-release. Perform Flow Cytometry

(PI staining).[1] You should observe a synchronized wave moving from G1 into S phase.[1]

When to Use CAS 1269815-17-9 (CDK9 Inhibitor)
Use this compound to study transcriptional addiction in cancer (e.g., "Myc-addicted" tumors) or

to block the expression of short-half-life proteins like Mcl-1.[1] It is functionally similar to

Flavopiridol but with a distinct chemical scaffold.[1]

Protocol: Assessing Transcriptional Inhibition (Western Blot)

Seeding: Plate cells at 70% confluence.

Treatment: Treat cells with CAS 1269815-17-9 at 50-200 nM.

Note: This compound is significantly more potent than the CDK2 inhibitor.[1] Do not use

µM range initially.
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Timepoint: Harvest lysates rapidly (2, 4, and 6 hours). CDK9 inhibition effects are fast.[1]

Readout:

Primary Marker: Loss of Phospho-RNA Pol II (Ser2).[1]

Downstream Marker: Rapid degradation of Mcl-1 or Cyclin D1 protein levels (due to mRNA

depletion).[1]

Apoptosis: Cleaved PARP appearance by 6-8 hours.[1]

Part 3: Selection Logic & Troubleshooting
The following decision tree helps verify you have the correct "CDK Inhibitor II" for your specific

assay.

Experimental Goal?

Cell Cycle Analysis

Gene Expression / Apoptosis

Target Phase?

Mechanism?

Use CAS 222035-13-4
(Target: CDK2/G1-S)G1/S Transition

Use RO-3306
(Target: CDK1/G2-M)

G2/M Transition

Use CAS 1269815-17-9
(Target: CDK9/Transcription)

Block Transcription

Click to download full resolution via product page

Figure 2: Selection logic for CDK inhibitors.[1] Note that for G2/M arrest, neither of the "CDK
Inhibitor II" candidates is appropriate; a CDK1 inhibitor like RO-3306 is required.[1]

Common Pitfalls
The "Generic Name" Trap: Never order based on the name "CDK Inhibitor II" alone. Always

verify the CAS number or the chemical structure (Indolinone vs. Aminopyridine).[1]

Solubility: CAS 222035-13-4 (Indolinone) can precipitate in aqueous media if the DMSO

concentration is <0.1% while the drug concentration is high.[1] Ensure rapid mixing during

dilution.
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Off-Target Effects:

At >5 µM, CAS 222035-13-4 may inhibit CDK1 and GSK3β.[1]

At >500 nM, CAS 1269815-17-9 may exhibit broad kinase inhibition profiles typical of

aminopyrimidines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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